Cas no 50836-66-3 (2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester)

2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester structure

50836-66-3 structure

Product Name:2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester

CAS No:50836-66-3

MF:C₁₃H₉F₁₅O₂

MW:482.185416936874

CID:366491

PubChem ID:2776222

Update Time:2025-04-19

2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester
- [3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl] 2-methylprop-2-enoate
- 1H,1H,2H,2H-Perfluoro-7-methyloctyl methacrylate
- PC6121M
- 3,3,4,4,5,5,6,6,7,8,8,8-Dodecafluoro-7-(trifluoromethyl)octyl methacrylate
- 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl 2-methylprop-2-enoate
- NS00019100
- (Perfluoro-5-methylhexyl)ethyl 2-methylprop-2-enoate
- SCHEMBL711199
- FT-0608895
- 2-(perfluoro-5-methylhexyl)ethyl methacrylate
- SAIYGCOTLRCBJP-UHFFFAOYSA-N
- AKOS025310422
- 50836-66-3
- DTXSID60379901
- MDL： MFCD00236098
- Inchi： 1S/C13H9F15O2/c1-5(2)6(29)30-4-3-7(14,15)9(17,18)11(21,22)10(19,20)8(16,12(23,24)25)13(26,27)28/h1,3-4H2,2H3
- InChI Key： SAIYGCOTLRCBJP-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)(C(F)(F)F)F)(C(C(C(CCOC(C(=C)C)=O)(F)F)(F)F)(F)F)F

Computed Properties

Exact Mass: 482.03600
Monoisotopic Mass: 482.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 30
Rotatable Bond Count: 11
Complexity: 644
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Not determined
Density: 1.567 g/mL at 25 °C(lit.)
Boiling Point: 83-86 °C0.85 mm Hg(lit.)
Flash Point: 212 °F
Refractive Index: n20/D 1.347(lit.)
PSA: 26.30000
LogP: 5.86990
Solubility: Not determined

2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester Security Information

Hazard Statement： Irritant
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Keep cold

2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	010619-1g	1H,1H,2H,2H-Perfluoro-7-methyloctyl methacrylate	50836-66-3		1g	£12.00	2021-07-03
Fluorochem	010619-5g	1H,1H,2H,2H-Perfluoro-7-methyloctyl methacrylate	50836-66-3		5g	£50.00	2021-07-03
Fluorochem	010619-25g	1H,1H,2H,2H-Perfluoro-7-methyloctyl methacrylate	50836-66-3		25g	£185.00	2021-07-03
Apollo Scientific	PC6121M-250mg	2-(Perfluoro-5-methylhexyl)ethyl methacrylate	50836-66-3	97%	250mg	£15.00	2023-09-02
Apollo Scientific	PC6121M-1g	2-(Perfluoro-5-methylhexyl)ethyl methacrylate	50836-66-3	97%	1g	£45.00	2023-09-02

2-Propenoic acid,2-methyl-, 3,3,4,4,5,5,6,6,7,8,8,8-dodecafluoro-7-(trifluoromethyl)octyl ester Related Literature

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3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

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